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Compound of Interest

Compound Name: 6-Fluoroisoquinolin-4-ol

Cat. No.: B15303526

Application Notes and Protocols: 6-
Fluoroisoquinolin-4-ol

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling, storage, and a
representative experimental application of 6-Fluoroisoquinolin-4-ol. The isoquinoline scaffold
is a significant structural motif in medicinal chemistry, forming the core of numerous therapeutic
agents used in the treatment of a wide range of diseases, including cancer and inflammatory
conditions.[1][2][3] The introduction of a fluorine atom can modulate the compound'’s
physicochemical properties, such as metabolic stability and membrane permeability, making
fluorinated heterocycles a subject of growing interest in drug discovery.[4][5]

Physicochemical and Safety Data

Proper handling and storage are predicated on understanding the compound's properties and
potential hazards. While specific data for 6-Fluoroisoquinolin-4-ol is not extensively
published, the following tables summarize expected properties based on its chemical structure
and data from similar fluorinated heterocyclic compounds.

Table 1: Physicochemical Properties of 6-Fluoroisoquinolin-4-ol
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Property Value Source

Molecular Formula CoHeFNO Calculated

Molecular Weight 163.15 g/mol Calculated
Off-white to light yellow solid

Appearance N/A
(Expected)

N Soluble in DMSO, Methanol

Solubility N/A
(Expected)
~8-9 (Phenolic hydroxyl,

pKa _( Y Y N/A
Predicted)

Table 2: Hazard Identification and Safety Precautions (Based on Analogous Compounds)

Hazard Class GHS Pictogram Precautionary Statements

- i P264, P270, P301+P312,
Acute Toxicity, Oral (Harmful) notig

P501
o , _ P280, P302+P352,

Skin Irritation (Irritant) notig

P332+P313
_ _ , P280, P305+P351+P338,

Eye Irritation (Warning) notig
P337+P313

Specific Target Organ Toxicity notig P261, P304+P340, P312

Note: This information is based on general safety data for fluorinated aromatic compounds and
should be confirmed by consulting the supplier-specific Safety Data Sheet (SDS).

Handling and Storage Procedures

Adherence to strict safety protocols is mandatory when handling research chemicals. The
following procedures are based on best practices for handling potentially hazardous, powdered
chemical compounds.[6]

Personal Protective Equipment (PPE)
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A robust defense against exposure starts with appropriate PPE.

Eye Protection: Wear chemical safety goggles or a face shield.

o Hand Protection: Use nitrile or other chemically resistant gloves. Inspect gloves for integrity

before each use.

o Body Protection: A lab coat is required. For operations with a high risk of dust generation,

consider disposable coveralls.

» Respiratory Protection: Handle only in a certified chemical fume hood. If a fume hood is not
available, a properly fitted respirator (e.g., N95 or higher) is necessary for weighing and
transferring the solid.

Safe Handling Workflow

The following diagram outlines the standard workflow for safely handling 6-Fluoroisoquinolin-
4-ol powder, from retrieval to waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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